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Compound of Interest

Compound Name: Dioctyl fumarate

Cat. No.: B1588183

An In-depth Technical Guide to the Physical and Chemical Properties of Dioctyl Fumarate

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Dioctyl Fumarate. The information is curated for professionals in research and
development, with a focus on structured data presentation, detailed experimental context, and
visual representations of key processes.

Chemical Identity and Structure

Dioctyl fumarate, also known as Bis(2-ethylhexyl) fumarate, is the diester of fumaric acid and
2-ethylhexanol.[1][2] It is a significant industrial chemical, primarily utilized as a plasticizer and
a co-monomer in the synthesis of various polymers.[1][3]

IUPAC Name: Bis(2-ethylhexyl) (E)-but-2-enedioate

Synonyms: Dioctyl Fumarate (DOF), Bis(2-ethylhexyl) Fumarate, Fumaric Acid Di(2-
ethylhexyl) Ester[2][4]

CAS Number: 141-02-6[4][5][6]

Molecular Formula: C20H3604[1][2][7]
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« Canonical SMILES: CCCCC(CC)COC(=0)C=CC(=0)OCC(CC)CCCCI5]
« Isomeric SMILES: CCCCC(CC)COC(=0)/C=C/C(=0)OCC(CC)CCCCI5]

Physical Properties

Dioctyl fumarate is a colorless to pale yellow, transparent liquid with a mild, slightly scented
odor.[1][6][8] It is characterized by its low volatility and insolubility in water.

Tabulated Physical Data

The following table summarizes the key quantitative physical properties of Dioctyl Fumarate.
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Property Value Units Conditions Source(s)
Molecular Weight  340.50 g/mol [11121[71
Colorless to light _
Appearance o - Ambient [1]
yellow liquid
Odor Mild, fruity - Ambient [6]119]
Density 0.93-0.945 g/cms3 20°C [11[4115][10]
Melting Point -58 °C [5][6][11]
N ) Atmospheric
Boiling Point ~415 °C [1]
Pressure
185 °C 5 mmHg [5]6][11]
0.67 kPa (5
203 °C [8]
mmHg)
Flash Point 170 - 190.4 °C Cup [5I6][8][10][12]
Refractive Index 1.4535 - 1.458 nD 20°C [5]6][8][11]
Viscosity
) ) 17-23.4 mPa-s / mm?/s 20-23°C [41[8]
(Kinematic)
Vapor Pressure 0-0.001 Pa 20 - 25°C [41[5]
Water Solubility 1.19 mg/L 20°C [5][6]
Insoluble - Ambient [1][3]
Toluene, Ethanol,
Solubility Acetone,
, Soluble - (11315161
(Organic) Chloroform,
Methanol
LogP
5.06 - 7.94 [4][5][6]
(Octanol/Water)

Chemical Properties and Reactivity
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As an unsaturated ester, the chemical behavior of Dioctyl Fumarate is dictated by its ester
functional groups and the carbon-carbon double bond.

 Stability: The compound is stable under normal storage conditions.[1] It should be stored in a
cool, dry, well-ventilated area away from heat sources and oxidizing agents.[1][8] High heat
can lead to degradation.[1]

» Reactivity:

o The carbon-carbon double bond can undergo addition reactions and is a key site for
polymerization. It is used as a co-monomer with molecules like styrene, acrylates, or
butadiene.[1]

o The ester groups can be hydrolyzed under acidic or basic conditions to yield fumaric acid
and 2-ethylhexanol. This reaction is typically slow.[13]

o It can react with strong oxidizing agents.[6]

Spectral Data

Spectroscopic data is crucial for the structural confirmation and purity assessment of Dioctyl
Fumarate.

e Infrared (IR) Spectroscopy: The IR spectrum of an ester like Dioctyl Fumarate will show a
characteristic strong absorption peak for the C=0 (carbonyl) stretch, typically around 1724-
1735 cm~1.[13][14][15] The C=C double bond stretch will appear in the 1640-1680 cm~*
region.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum will provide detailed structural information. The
protons on the double bond (fumarate backbone) are expected to show a characteristic
chemical shift. The complex alkyl chains of the two 2-ethylhexyl groups will result in a
series of overlapping signals in the upfield region.[16]

o 18C NMR: The carbon NMR will show distinct signals for the carbonyl carbons, the sp?
hybridized carbons of the double bond, and the various sp? hybridized carbons of the octyl
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groups.[7]

e Mass Spectrometry (MS): Electron Impact Mass Spectrometry (EI-MS) is used to determine
the molecular mass and fragmentation patterns, which can confirm the structure.[17] The
molecular ion peak would be observed at an m/z corresponding to the molecular weight
(340.5).[16]

Experimental Protocols

This section outlines the general methodologies for the synthesis and characterization of
Dioctyl Fumarate.

Synthesis: Fischer Esterification

Dioctyl Fumarate is commercially produced via the Fischer esterification of fumaric acid with
2-ethylhexanol, using an acid catalyst.[1]

Objective: To synthesize Dioctyl Fumarate from fumaric acid and 2-ethylhexanol.
Materials:

e Fumaric Acid

o 2-Ethylhexanol (slight excess to drive equilibrium)

e Acid Catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)

e Solvent/Azeotropic Agent (e.g., Toluene, to remove water)

e Neutralizing Agent (e.g., sodium carbonate solution)

e Drying Agent (e.g., anhydrous sodium sulfate)

Procedure:

e Reaction Setup: Fumaric acid, 2-ethylhexanol, the acid catalyst, and toluene are combined in
a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://wap.guidechem.com/encyclopedia/dioctyl-fumarate-dic11202.html
https://www2.chem.wisc.edu/deptfiles/OrgLab/handouts/Chem%20344-345%20-%20Full%20Flipped%20Spectroscopy%20-%20Handouts.pdf
https://www.chemicalbook.com/SpectrumEN_141-02-6_1HNMR.htm
https://www.benchchem.com/product/b1588183?utm_src=pdf-body
https://www.benchchem.com/product/b1588183?utm_src=pdf-body
https://www.solechem.eu/dioctyl-fumarate/
https://www.benchchem.com/product/b1588183?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Esterification: The mixture is heated to reflux. The water produced during the reaction is
continuously removed as an azeotrope with toluene and collected in the Dean-Stark trap,
driving the reaction to completion.[18] The reaction progress is monitored, often by
measuring the amount of water collected.

o Neutralization: After cooling, the reaction mixture is washed with a sodium carbonate solution
to neutralize the acid catalyst, followed by washing with water to remove any remaining salts.
[1][19]

e Drying & Filtration: The organic layer is separated and dried over anhydrous sodium sulfate.
[19] The drying agent is then removed by filtration.

 Purification: The solvent (toluene) and any excess 2-ethylhexanol are removed by vacuum
distillation. The final high-purity Dioctyl Fumarate is obtained as the residue.[1]

Synthesis of Dioctyl Fumarate

Neutralize with

Dry with Na2SO4 gmg Vacuum Distillation g

Reaction Complete Na2CO3 Solution

Heat to Reflux with Water Removal via
Toluene (Azeotrope) Dean-Stark Trap

Fumaric Acid +
2-Ethylhexanol +
Acid Catalyst

Click to download full resolution via product page

Caption: Workflow for the synthesis of Dioctyl Fumarate via Fischer Esterification.

Characterization Protocols

Objective: To confirm the identity, purity, and properties of the synthesized Dioctyl Fumarate.
1. Purity Assessment (Gas Chromatography - GC):
o Asmall, diluted sample of the final product is injected into a gas chromatograph.

e The retention time of the major peak is compared to a known standard of Dioctyl Fumarate.
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The peak area percentage is used to determine the purity of the sample, which is typically
expected to be >98%.[2][10]

. Structural Confirmation (Spectroscopy):

IR Spectroscopy: A thin film of the liquid sample is placed between salt plates (NaCl or KBr)
and analyzed using an FTIR spectrometer. The resulting spectrum is checked for the
characteristic C=0 (~1735 cm~1) and C=C (~1650 cm™1) stretching frequencies.

NMR Spectroscopy: The sample is dissolved in a deuterated solvent (e.g., CDCIsz) and
analyzed by 'H and 3C NMR. The chemical shifts, integration, and splitting patterns are
analyzed to confirm the bis(2-ethylhexyl) fumarate structure.

. Physical Property Determination:

Density: Measured using a pycnometer or a digital density meter at a controlled temperature
(e.g., 20°C).

Refractive Index: Measured using an Abbe refractometer at a specified temperature (e.g.,
20°C) and wavelength (sodium D-line, 589 nm).

Boiling Point: Determined under vacuum using distillation apparatus. The temperature at
which the liquid boils at a specific low pressure is recorded.

Viscosity: Measured using a viscometer (e.g., Brookfield or capillary viscometer) at a
controlled temperature.
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Caption: Analytical workflow for the characterization of Dioctyl Fumarate.

Toxicological and Safety Information
+ Toxicity: Dioctyl fumarate has low acute toxicity. The oral LD50 in rats is reported as >2000
mg/kg and 29200 mg/kg in different studies.[1][10][20]

o [rritation: It may cause mild irritation to the skin and serious irritation to the eyes.[1][2][10]

e Handling: Standard laboratory safety precautions should be observed. This includes handling
in a well-ventilated area, wearing protective gloves, and using eye protection to avoid
contact.[1][10][21]

+ Environmental: The substance is considered toxic to aquatic life with long-lasting effects, and
release into the environment should be avoided.[20][22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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